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Compound of Interest

Compound Name: UNC8153 TFA

Cat. No.: B13909994

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of UNC8153 TFA, with a focus on the primary hazardous
component, Trifluoroacetic Acid (TFA). Adherence to these protocols is critical for minimizing
risks to personnel and the environment.

The immediate hazards associated with UNC8153 TFA are primarily due to the trifluoroacetic
acid salt.[1] TFAis a strong, corrosive acid that requires careful handling and specific disposal
procedures.[1][2]

Chemical and Safety Data Overview

The following table summarizes the key hazard information for Trifluoroacetic Acid (TFA), the
component of UNC8153 TFA that dictates disposal requirements.
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Property Value Source

Chemical Name Trifluoroacetic Acid [3]

TFA, Trifluoroethanoic acid,
Synonyms o [3]
Perfluoroacetic acid

CAS Number 76-05-1 [1]

Causes severe skin burns and
Primary Hazards eye damage, Harmful if [21[3114]

inhaled, Corrosive

) Harmful to aquatic life with
Environmental Hazards ) [31[5]
long-lasting effects

Strong bases, oxidizing
Incompatibilities agents, reducing agents, [5161[7]

metals, amines

Experimental Protocol: Step-by-Step Disposal
Procedures

This protocol outlines the mandatory steps for the safe collection and disposal of UNC8153
TFA waste. Always consult your institution's specific Environmental Health and Safety (EHS)
guidelines, as local regulations may vary.[1]

1. Personal Protective Equipment (PPE) and Handling:

e Ventilation: Always handle UNC8153 TFA inside a properly functioning chemical fume hood.
[61I8][]

» Gloves: Wear nitrile or other chemical-resistant gloves. Double gloving is recommended.[1]

[7]
o Eye Protection: Use safety glasses with side shields or chemical splash goggles.[1][9]

o Lab Coat: A standard laboratory coat is required to protect from splashes.[1][9]
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. Waste Collection and Segregation:

Designated Container: All solid and liquid waste containing UNC8153 TFA must be collected
in a designated, leak-proof hazardous waste container.[1]

Container Material: Use containers made of compatible materials such as high-density
polyethylene (HDPE) or sturdy glass.[1][8] Do not use metal containers, as TFA is corrosive
to metals.[3][5][6]

Segregation: It is crucial to segregate TFA waste. Do not mix it with other waste streams,
particularly bases, hydrides, or oxidizing agents, to prevent violent chemical reactions.[1][6]

[7]
. Waste Container Labeling:

Immediate Labeling: Affix a "THAZARDOUS WASTE" tag or label to the container as soon as
the first drop of waste is added.[8][10]

Content Identification: Clearly write the full chemical name, "UNC8153 Trifluoroacetic Acid
Waste" or "Trifluoroacetic Acid Waste".[1][8] Avoid using chemical abbreviations or formulas.

[618]
Hazard Information: Indicate the primary hazards, such as "Corrosive".[1]
. Disposal of Contaminated Materials:

All materials that come into direct contact with UNC8153 TFA are considered hazardous
waste.

This includes items such as pipette tips, weigh boats, contaminated gloves, and absorbent
paper.[1][9] These items must be placed in the designated solid hazardous waste container
for UNC8153 TFA.

. Final Disposal:

Prohibition: Under no circumstances should UNC8153 TFA waste be poured down the sink
or disposed of in regular trash.[1][5][6]
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o Storage: Keep the waste container tightly sealed when not in use and store it in a designated
satellite accumulation area.[6][8] Liquid waste containers must be kept in secondary
containment.[10]

o Arrange for Pickup: Once the waste container is nearly full (a maximum of 80% capacity is
recommended), contact your institution's Environmental Health and Safety (EHS) office to
arrange for collection and proper disposal by trained personnel.[1][8][9]

Workflow for UNC8153 TFA Waste Disposal
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UNC8153 TFA Disposal Workflow
Identify Waste
(Solid or Liquid UNC8153 TFA)

:

Wear Full PPE
(Gloves, Goggles, Lab Coat)

:

Select Compatible Container
(e.g., HDPE, Glass)

Label Contalner
'Hazardous Waste'
'UNC8153 TFA (Corrosive)'

Place Waste in Container
(in a fume hood)

Segregate from Incompatibles
(Bases, Oxidizers, Metals)

Store in Secondary Containment
in Satellite Accumulation Area
’Is container >80% full?
Continue collection.
Keep container closed.

Seal Container and
Request EHS Pickup

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of UNC8153 TFA waste.
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Emergency Procedures for Spills and Exposure

In the event of a spill or personal exposure, immediate and correct action is critical.

o Small Spills (within a fume hood):

[¢]

Absorb the spill with an inert material such as vermiculite or sand.[3]

o

Collect the absorbent material using non-sparking tools.

o

Place the collected waste in your designated UNC8153 TFA hazardous waste container.

[8]

o

Clean the spill area as appropriate.

o Large Spills (>50 mL outside a fume hood):

[¢]

Alert all personnel in the immediate area and evacuate the laboratory.[8]

o

Close the laboratory doors and post a warning sign.[8]

o

Activate the fire alarm and call emergency services (911 or your institution's emergency
number).[8]

(¢]

Do not re-enter the area until cleared by emergency personnel.[3]
e Personal Exposure:

o Skin Contact: Immediately move to a safety shower and rinse the affected area for at least
15 minutes. Remove contaminated clothing while rinsing. Seek immediate medical
attention.[3][6]

o Eye Contact: Immediately flush eyes with water at an emergency eyewash station for at
least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][6][7]

o Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[3]

[8]
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o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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